![molecular formula C18H10F8N4S B4538312 N-[1-(pentafluorobenzyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea](/img/structure/B4538312.png)
N-[1-(pentafluorobenzyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea
Overview
Description
N-[1-(pentafluorobenzyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea is a chemical compound with a molecular formula C19H11F8N3S. It is commonly known as PFP-TPTU and is widely used in scientific research applications. This compound has gained significant attention due to its unique properties and potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
- Studies have described the synthesis and characterization of various thiourea derivatives, highlighting methodologies that could be relevant for the synthesis of the specified compound. For example, one study details the synthesis of thiourea derivatives containing pyrazole rings, showcasing methods that might be applicable to or provide a basis for synthesizing "N-[1-(pentafluorobenzyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea" (Zhang et al., 2011).
Structural Analysis
- Another significant area of research is the structural analysis of thiourea derivatives, with studies employing various techniques such as X-ray crystallography, FTIR, and NMR spectroscopy. These studies provide insights into the structural properties and conformational behaviors of thiourea compounds, which are essential for understanding their potential applications (Saeed et al., 2010).
Biological and Chemical Applications
- Research on thiourea derivatives also explores their potential applications in various biological and chemical contexts. For instance, the utility of thiourea compounds in enhancing detection sensitivity in mass spectrometry through derivatization techniques has been demonstrated, suggesting potential analytical applications for similar compounds (Simpson et al., 1995).
Theoretical and Computational Studies
- Theoretical and computational studies provide further understanding of the properties and behaviors of thiourea derivatives. Quantum chemical calculations and molecular modeling have been applied to predict the properties of these compounds, aiding in the design and development of new materials with desired characteristics (Abosadiya et al., 2019).
properties
IUPAC Name |
1-[1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazol-3-yl]-3-[2-(trifluoromethyl)phenyl]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10F8N4S/c19-12-8(13(20)15(22)16(23)14(12)21)7-30-6-5-11(29-30)28-17(31)27-10-4-2-1-3-9(10)18(24,25)26/h1-6H,7H2,(H2,27,28,29,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFAZUGVQACZXMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=S)NC2=NN(C=C2)CC3=C(C(=C(C(=C3F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10F8N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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